Cas no 885279-67-4 (Benzene,1-(2-bromo-1-phenylethyl)-2-chloro-)

• Product Name: Benzene,1-(2-bromo-1-phenylethyl)-2-chloro-
• CAS No: 885279-67-4
• MF: C₁₄H₁₂BrCl
• MW: 295.602082252502
• CID: 711674
• Update Time: 2026-04-29

Benzene,1-(2-bromo-1-phenylethyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(2-bromo-1-phenylethyl)-2-chloro-
• 1-(2-bromo-1-phenyl-ethyl)-2-chloro-benzene
• 1-(2-bromo-1-phenylethyl)-2-chlorobenzene
• 1-[2-Bromo-1-(2-chlorophenyl)ethyl]benzene
• Benzene,1-(2-bromo-1-phenylethyl)-2-chloro

• Inchi： InChI=1S/C14H12BrCl/c15-10-13(11-6-2-1-3-7-11)12-8-4-5-9-14(12)16/h1-9,13H,10H2
• InChI Key： MZYKKUJWLVOMTP-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(CBr)C2=CC=CC=C2Cl

Computed Properties

• Exact Mass: 293.98100
• Monoisotopic Mass: 293.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• PSA: 0.00000
• LogP: 4.86680